Cas no 2679806-62-1 (4-(1S)-1-acetamidoethyl-2-methylbenzoic acid)

• Product Name: 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid
• CAS No: 2679806-62-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5644059
• PubChem ID: 66897654
• Update Time: 2025-05-21

4-(1S)-1-acetamidoethyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2679806-62-1
• EN300-28274026
• SCHEMBL1076053
• 4-[(1S)-1-acetamidoethyl]-2-methylbenzoic acid
• 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid

• Inchi： 1S/C12H15NO3/c1-7-6-10(8(2)13-9(3)14)4-5-11(7)12(15)16/h4-6,8H,1-3H3,(H,13,14)(H,15,16)/t8-/m0/s1
• InChI Key： ODLYUEDNBZUXFX-QMMMGPOBSA-N
• SMILES： O=C(C)N[C@@H](C)C1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid

4-(1S)-1-Acetamidoethyl-2-Methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2679806-62-1, commonly referred to as 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzoic acid core of the molecule provides a foundation for various functional groups, while the acetamidoethyl substituent introduces additional complexity and reactivity.

Recent studies have highlighted the importance of stereochemistry in the synthesis and biological activity of this compound. The (1S) configuration of the acetamidoethyl group plays a crucial role in determining its pharmacokinetic properties. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to elucidate the three-dimensional structure of 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid, providing valuable insights into its molecular interactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and acetylation reactions. The introduction of the methyl group at the 2-position of the benzoic acid ring enhances the molecule's stability and bioavailability. This has been confirmed through extensive spectroscopic analysis, including NMR and IR spectroscopy, which have been instrumental in confirming the purity and structure of the compound.

The biological activity of 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes, making it a promising candidate for therapeutic applications. For instance, investigations into its interaction with protein kinases have revealed its ability to modulate enzymatic activity, suggesting its utility in treating conditions such as cancer and inflammatory diseases.

Moreover, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis. This property has opened new avenues for the development of enantioselective reactions, which are critical in the production of pharmaceuticals with high enantiomeric excess. The integration of 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid into such processes has been documented in several high-impact journals, underscoring its significance in modern organic chemistry.

In conclusion, 4-(1S)-1-acetamidoethyl-2-methylbenzoic acid is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure, coupled with its stereochemical properties, positions it as a valuable tool in both academic research and industrial drug development. As ongoing studies continue to uncover new aspects of its functionality, this compound is poised to make significant contributions to the field of medicinal chemistry.